N-cyclohexyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide

• IUPAC Name: N-cyclohexyl-2-[1-[(3,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-methylacetamide
• InChI: InChI=1S/C22H33N3O4/c1-24(17-7-5-4-6-8-17)21(26)14-18-22(27)23-11-12-25(18)15-16-9-10-19(28-2)20(13-16)29-3/h9-10,13,17-18H,4-8,11-12,14-15H2,1-3H3,(H,23,27)
• InChI Key: TVWVHSNLPLHPMV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C(=O)CC2C(=O)NCCN2CC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H33N3O4
• Molecular Weight: 403.5 g/mol

Description

N-cyclohexyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of N-cyclohexyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine, serotonin, and norepinephrine. It has also been shown to have an affinity for the sigma-1 receptor, which is involved in the regulation of mood, cognition, and pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclohexyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide in lab experiments is its specificity for certain neurotransmitters and receptors. This allows for more targeted and selective experimentation. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are a number of potential future directions for the study of N-cyclohexyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide. One area of interest is its potential use in the treatment of anxiety and depression in humans. Another area of interest is its potential use in the treatment of chronic pain conditions, such as neuropathic pain and arthritis. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of N-cyclohexyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide involves the reaction of N-methylacetamide with cyclohexyl isocyanate, followed by the reaction of the resulting product with 3,4-dimethoxybenzyl chloride and piperazine. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N-cyclohexyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide has been found to have potential applications in the field of medicine. It has been studied for its anti-inflammatory, analgesic, and anxiolytic properties. It has also been investigated for its potential use in the treatment of neuropathic pain, anxiety disorders, and depression.